Cas no 409127-31-7 (methyl 4-carbamoyl-2,6-dichlorobenzoate)
409127-31-7 structure
Product Name:methyl 4-carbamoyl-2,6-dichlorobenzoate
CAS No:409127-31-7
MF:C9H7Cl2NO3
MW:248.062780618668
CID:2136672
PubChem ID:67128947
Update Time:2025-09-18
methyl 4-carbamoyl-2,6-dichlorobenzoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 4-carbamoyl-2,6-dichlorobenzoate
- HFKWNDHBOIIUBJ-UHFFFAOYSA-N
- SCHEMBL1707772
- methyl4-carbamoyl-2,6-dichlorobenzoate
- F52338
- 409127-31-7
- DA-32485
-
- Inchi: 1S/C9H7Cl2NO3/c1-15-9(14)7-5(10)2-4(8(12)13)3-6(7)11/h2-3H,1H3,(H2,12,13)
- InChI Key: HFKWNDHBOIIUBJ-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(N)=O)C=C(C=1C(=O)OC)Cl
Computed Properties
- Exact Mass: 246.98
- Monoisotopic Mass: 246.98
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.4A^2
- XLogP3: 1.9
methyl 4-carbamoyl-2,6-dichlorobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | XW0110-10g |
methyl 4-carbamoyl-2,6-dichlorobenzoate |
409127-31-7 | 95% | 10g |
$1800 | 2023-09-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1735510-1g |
Methyl 4-carbamoyl-2,6-dichlorobenzoate |
409127-31-7 | 98% | 1g |
¥6342.00 | 2024-05-14 |
methyl 4-carbamoyl-2,6-dichlorobenzoate Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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